8-bromo-1-isopentyl-3-methyl-7-(3-oxobutan-2-yl)-1H-purine-2,6(3H,7H)-dione
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Overview
Description
8-bromo-1-isopentyl-3-methyl-7-(3-oxobutan-2-yl)-1H-purine-2,6(3H,7H)-dione, also known as BrdU, is a synthetic nucleoside analog that is commonly used in scientific research. BrdU is structurally similar to thymidine, a component of DNA, and can be incorporated into newly synthesized DNA during cell division. This property of BrdU makes it a useful tool for studying cell proliferation and DNA synthesis.
Mechanism of Action
8-bromo-1-isopentyl-3-methyl-7-(3-oxobutan-2-yl)-1H-purine-2,6(3H,7H)-dione is incorporated into newly synthesized DNA during the S-phase of the cell cycle. Once incorporated, this compound can be detected using various techniques such as immunohistochemistry and flow cytometry. The detection of this compound allows researchers to track the proliferation of cells and study various biological processes.
Biochemical and Physiological Effects
This compound has been shown to have minimal biochemical and physiological effects on cells. However, high concentrations of this compound can inhibit cell proliferation and induce apoptosis.
Advantages and Limitations for Lab Experiments
One advantage of using 8-bromo-1-isopentyl-3-methyl-7-(3-oxobutan-2-yl)-1H-purine-2,6(3H,7H)-dione in lab experiments is its ability to label newly synthesized DNA. This property of this compound allows researchers to track the proliferation of cells and study various biological processes. However, one limitation of using this compound is its potential toxicity at high concentrations. High concentrations of this compound can inhibit cell proliferation and induce apoptosis, which may affect the results of experiments.
Future Directions
For the use of 8-bromo-1-isopentyl-3-methyl-7-(3-oxobutan-2-yl)-1H-purine-2,6(3H,7H)-dione include the development of new techniques for detecting this compound and the development of new analogs with higher efficiency and specificity.
Synthesis Methods
8-bromo-1-isopentyl-3-methyl-7-(3-oxobutan-2-yl)-1H-purine-2,6(3H,7H)-dione can be synthesized by reacting 5-bromo-2'-deoxyuridine with isopentenyl pyrophosphate and dimethylallyl pyrophosphate in the presence of a catalyst. The resulting product is then purified using various chromatographic techniques.
Scientific Research Applications
8-bromo-1-isopentyl-3-methyl-7-(3-oxobutan-2-yl)-1H-purine-2,6(3H,7H)-dione is widely used in scientific research to study cell proliferation, DNA synthesis, and cell differentiation. This compound can be incorporated into newly synthesized DNA during cell division, allowing researchers to track the proliferation of cells. This property of this compound has been used to study various biological processes such as embryonic development, tissue regeneration, and cancer progression.
properties
IUPAC Name |
8-bromo-3-methyl-1-(3-methylbutyl)-7-(3-oxobutan-2-yl)purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21BrN4O3/c1-8(2)6-7-19-13(22)11-12(18(5)15(19)23)17-14(16)20(11)9(3)10(4)21/h8-9H,6-7H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZDUMLHZNUTWNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C(=O)C2=C(N=C(N2C(C)C(=O)C)Br)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21BrN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.